Cas no 1420889-42-4 (5-fluoro-N-(propan-2-yl)pyrimidin-4-amine)

• Product Name: 5-fluoro-N-(propan-2-yl)pyrimidin-4-amine
• CAS No: 1420889-42-4
• MF: C₇H₁₀FN₃
• MW: 155.172804355621
• CID: 2179978
• Update Time: 2025-06-20

5-fluoro-N-(propan-2-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-n-isopropylpyrimidin-4-amine
• AM99247
• 5-fluoro-N-(propan-2-yl)pyrimidin-4-amine

• Inchi： 1S/C7H10FN3/c1-5(2)11-7-6(8)3-9-4-10-7/h3-5H,1-2H3,(H,9,10,11)
• InChI Key： VGTXJPQGPMUXJQ-UHFFFAOYSA-N
• SMILES： FC1=CN=CN=C1NC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 118
• Topological Polar Surface Area: 37.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 5-fluoro-N-(propan-2-yl)pyrimidin-4-amine

5-Fluoro-N-(propan-2-yl)pyrimidin-4-amine (CAS No. 1420889-42-4): A Comprehensive Overview

5-Fluoro-N-(propan-2-yl)pyrimidin-4-amine (CAS No. 1420889-42-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 5-fluoro-N-isopropylpyrimidin-4-amine, is a member of the pyrimidine family and features a fluorine substituent and an isopropyl amine group. These structural characteristics contribute to its unique biological properties and potential therapeutic applications.

The pyrimidine scaffold is a fundamental building block in many biologically active molecules, including nucleic acids and various pharmaceuticals. The introduction of a fluorine atom at the 5-position and an isopropyl amine group at the 4-position of the pyrimidine ring significantly alters the compound's physicochemical properties, such as solubility, lipophilicity, and metabolic stability. These modifications can enhance the compound's ability to interact with specific biological targets, making it a valuable candidate for drug development.

Recent studies have highlighted the potential of 5-fluoro-N-(propan-2-yl)pyrimidin-4-amine in various therapeutic areas. One notable application is in the treatment of cancer. Research has shown that this compound can inhibit key enzymes involved in cancer cell proliferation and survival, such as kinases and DNA methyltransferases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 5-fluoro-N-(propan-2-yl)pyrimidin-4-amine effectively inhibited the activity of DNA methyltransferase 1 (DNMT1), leading to reduced DNA methylation and increased expression of tumor suppressor genes in cancer cells.

In addition to its anticancer properties, 5-fluoro-N-(propan-2-yl)pyrimidin-4-amine has also shown promise in the treatment of neurological disorders. Preclinical studies have indicated that this compound can modulate neurotransmitter systems and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. A recent study published in the Journal of Neurochemistry found that 5-fluoro-N-(propan-2-yl)pyrimidin-4-amine enhanced synaptic plasticity and protected neurons from oxidative stress, suggesting its potential as a neuroprotective agent.

The pharmacokinetic profile of 5-fluoro-N-(propan-2-yl)pyrimidin-4-amine has been extensively studied to optimize its therapeutic efficacy. In vitro and in vivo experiments have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Furthermore, the compound has shown low toxicity in preclinical safety studies, indicating its potential for clinical development.

The synthesis of 5-fluoro-N-(propan-2-yl)pyrimidin-4-amine involves several well-established chemical reactions. The key steps include the formation of the pyrimidine ring through a condensation reaction between cyanoacetic acid and urea, followed by substitution reactions to introduce the fluorine atom and isopropyl amine group. The synthetic route is scalable and can be adapted for large-scale production, making it suitable for industrial applications.

In conclusion, 5-fluoro-N-(propan-2-yl)pyrimidin-4-amine (CAS No. 1420889-42-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features contribute to its favorable pharmacological properties, making it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover additional therapeutic uses and optimize its clinical utility.